Cas no 1226293-10-2 (1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol
• CAS No: 1226293-10-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6439541
• PubChem ID: 112508543
• Update Time: 2025-10-28

1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol
• EN300-1832000
• 1226293-10-2

• Inchi： 1S/C12H19NO4/c1-15-10-5-8(4-9(14)7-13)6-11(16-2)12(10)17-3/h5-6,9,14H,4,7,13H2,1-3H3
• InChI Key： BOOCBKTULGEMDZ-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.9Ų

Additional information on 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol

Recent Advances in the Study of 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol (CAS: 1226293-10-2)

1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol (CAS: 1226293-10-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of targeting protein-protein interactions and modulating enzymatic activity. The trimethoxyphenyl moiety is a common pharmacophore found in many bioactive molecules, suggesting that this compound may have broad applications in therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol derivatives. The researchers employed a multi-step synthetic route to generate a library of analogs, which were then screened for activity against a panel of cancer cell lines. The results indicated that certain derivatives exhibited potent antiproliferative effects, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds may act by inhibiting tubulin polymerization, a well-established target for anticancer agents.

In addition to its potential anticancer properties, 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol has also been studied for its role in neurodegenerative diseases. A recent preprint on bioRxiv reported that this compound can modulate the activity of kinases involved in tau phosphorylation, a key process in the pathogenesis of Alzheimer's disease. The study utilized in vitro kinase assays and molecular docking simulations to elucidate the binding mode of the compound, providing valuable insights for future drug design efforts.

The pharmacokinetic properties of 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol have also been a focus of recent research. A 2024 paper in Drug Metabolism and Disposition characterized the metabolic stability and plasma protein binding of this compound in preclinical models. The findings revealed moderate metabolic stability and high plasma protein binding, which may influence its bioavailability and dosing regimen in future clinical applications.

Looking ahead, researchers are exploring the potential of 1-amino-3-(3,4,5-trimethoxyphenyl)propan-2-ol as a versatile building block for the development of targeted therapies. Its unique chemical structure and demonstrated biological activities make it a promising candidate for further optimization and translational studies. Future work will likely focus on improving its selectivity and reducing off-target effects, as well as investigating its potential in combination therapies.